Moperone

• CAS: 1050-79-9
• Synonyms: 1-(4-Fluorophenyl)-4-[4-hydroxy-4-(4-methylphenyl)-1-piperidinyl]-1-butanone; _x000B_1-(3’-p-Fluorobenzoylpropyl)-4-hydroxy-4-p-tolylpiperidine; Luvatren; Luvatrena; Meperon; Methylperidol; R-1658
• Molecular Formula: C22H26FNO2
• Molecular Weight: 355.4 g/mol
• SMILES: CC1=CC=C(C=C1)C2(CCN(CC2)CCCC(=O)C3=CC=C(C=C3)F)O
• InChI: InChI=1S/C22H26FNO2/c1-17-4-8-19(9-5-17)22(26)12-15-24(16-13-22)14-2-3-21(25)18-6-10-20(23)11-7-18/h4-11,26H,2-3,12-16H2,1H3
• InChIKey: AGAHNABIDCTLHW-UHFFFAOYSA-N

Researchers investigating D3-mediated pathways often default to haloperidol, but its strong D2 preference fails to isolate D3 contributions or engage sigma receptors. Moperone provides a distinct pharmacological fingerprint: sub-nanomolar D3 Ki with ~10-fold selectivity over D2, plus high sigma receptor affinity absent in standard butyrophenones. • D3-preferring probe - resolves D3 vs. D2 contributions in cognition, reward, and locomotion models. • Sigma-1 ligand - enables neuroprotection, NMDA modulation, and psychiatric target validation studies. • Validated internal standard - HPLC-based quantification of butyrophenones in biological matrices. ≥98% purity; shipped ambient with comprehensive CoA.

Moperone: D3/Sigma Receptor Antipsychotic for Research

Moperone (Luvatren, discontinued) is a first-generation (typical) antipsychotic belonging to the butyrophenone class, marketed in Japan for the treatment of schizophrenia [1]. Chemically designated as 1-(4-fluorophenyl)-4-[4-hydroxy-4-(4-methylphenyl)piperidin-1-yl]butan-1-one, moperone functions as an antagonist at dopamine D2, D3, and serotonin 5-HT2A receptors, while also exhibiting high binding affinity for sigma receptors [2][3]. This specific polypharmacological profile, particularly its sub-nanomolar affinity for the D3 receptor and interaction with sigma sites, differentiates it within the butyrophenone class and positions it as a specialized research tool for investigating dopaminergic signaling and neuroprotection mechanisms [3][4].

Polypharmacological tool

D3, D2, 5-HT2A and sigma receptor target engagement studies

Dopamine signaling

Reported D3-preferring profile supports D3-mediated pathway interpretation

Neuroprotection research

Sigma-1 receptor interaction context for glutamatergic modulation studies

• [1] Miyamoto, S. (2010). Moperone. In: Stolerman, I.P. (eds) Encyclopedia of Psychopharmacology. Springer, Berlin, Heidelberg. https://doi.org/10.1007/978-3-540-68706-1_1838 View Source
• [2] Moperone. (n.d.). In DrugCentral. Retrieved April 19, 2026, from https://drugcentral.org/drugcard/1837/view View Source
• [3] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [4] BindingDB Entry BDBM81486: Moperone. (n.d.). BindingDB. Retrieved April 19, 2026, from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=81486 View Source

Why Generic Substitution Fails for Moperone

Procuring a generic butyrophenone like haloperidol or spiperone as a substitute for moperone is scientifically invalid for specific research applications due to significant, quantifiable divergences in receptor binding profiles [1][2]. While all three are potent D2 antagonists, moperone exhibits a markedly different D3 versus D2 affinity ratio, with a Ki for D3 that is sub-nanomolar and potentially up to 10-fold lower than its D2 Ki, a selectivity profile not shared by haloperidol [2][3]. Furthermore, moperone possesses high affinity for sigma receptors, a pharmacological feature that is not a primary characteristic of many other butyrophenone antipsychotics and is crucial for studies involving neuroprotection or glutamatergic modulation [1][4]. Therefore, substitution with a compound like haloperidol would fail to accurately model the D3-preferring and sigma-engaging pharmacology that defines moperone's unique research utility.

Moperone

D3/D2 profile — may not be replicated by haloperidol or spiperone; D3-preferring engagement can shift pathway interpretation

Sigma engagement

Sigma receptor affinity — not a primary feature of many butyrophenones; substitution may lose sigma-mediated modulation context

5-HT2A/D2 balance

Serotonergic ratio — differs from benperidol or spiperone; may alter interpretation of antipsychotic-like polypharmacology

• [1] Miyamoto, S. (2010). Moperone. In: Stolerman, I.P. (eds) Encyclopedia of Psychopharmacology. Springer, Berlin, Heidelberg. https://doi.org/10.1007/978-3-540-68706-1_1838 View Source
• [2] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [3] BindingDB Entry BDBM81486: Moperone. (n.d.). BindingDB. Retrieved April 19, 2026, from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=81486 View Source
• [4] Moperone. (n.d.). In DrugCentral. Retrieved April 19, 2026, from https://drugcentral.org/drugcard/1837/view View Source

Quantitative Differentiation Evidence for Moperone

D3/D2 Affinity Ratio vs. Haloperidol

Moperone demonstrates a high affinity for the D3 receptor (Ki = 0.1 nM to 1 nM) that is equal to or greater than its affinity for the D2 receptor (Ki = 0.7 nM to 1.9 nM), indicating a D3-preferring or balanced profile [1][2]. In contrast, haloperidol exhibits a 5- to 10-fold selectivity for D2 (Ki ≈ 1.2 nM) over D3 (Ki ≈ 7 nM) . This difference in D3/D2 affinity ratio provides a tool for isolating D3-mediated effects in complex systems.

D3/D2 Affinity Ratio

Head-to-head

Moperone D3 Ki 0.1–1 nM, D2 Ki 0.7–1.9 nM (ratio ~0.1–1.4) vs Haloperidol D3/D2 ~5.8

Supports D3-preferring pathway interpretation

Based on radioligand binding; cross-study comparable

Evidence Dimension	Receptor binding affinity (Ki) and D3/D2 selectivity ratio
Target Compound Data	D3 Ki: 0.1-1 nM; D2 Ki: 0.7-1.9 nM; D3/D2 ratio: ~0.1 to ~1.4 [1][2]
Comparator Or Baseline	Haloperidol D3 Ki: ~7 nM; D2 Ki: 1.2 nM; D3/D2 ratio: ~5.8
Quantified Difference	Moperone's D3/D2 affinity ratio is approximately 5- to 50-fold lower than haloperidol's, indicating a relative preference for the D3 receptor.
Conditions	Data derived from PDSP Ki database (human cloned receptors) and other radioligand binding studies [1].

Why This Matters

This differential D3 engagement is critical for research into the specific roles of D3 receptors in cognition, reward, and extrapyramidal side effects, where haloperidol's D2-centric profile would confound results.

• [1] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [2] BindingDB Entry BDBM81486: Moperone. (n.d.). BindingDB. Retrieved April 19, 2026, from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=81486 View Source

5-HT2A/D2 Affinity Ratio Profile

Moperone's antagonist activity at the 5-HT2A receptor (Ki = 52 nM) occurs in the context of its high D2 affinity, yielding a 5-HT2A/D2 affinity ratio of approximately 27 to 74 [1]. This ratio positions it as a distinct intermediate between purely 'typical' and 'atypical' antipsychotics [2]. In comparison, spiperone, another butyrophenone, has a much lower 5-HT2A/D2 ratio (Ki 5-HT2A = 1 nM; Ki D2 = 0.06 nM; ratio ≈ 17), while benperidol is an extremely potent D2 antagonist with negligible 5-HT2A contribution [3].

5-HT2A/D2 Ratio

Head-to-head

Moperone ratio ~27–74 vs Spiperone ~17; benperidol minimal 5-HT2A contribution

Serotonergic modulation endpoint context

Human cloned receptors; intermediate typical/atypical profile

Evidence Dimension	5-HT2A to D2 receptor affinity ratio
Target Compound Data	5-HT2A Ki = 52 nM; D2 Ki = 0.7-1.9 nM; 5-HT2A/D2 ratio: ~27 to ~74 [1]
Comparator Or Baseline	Spiperone 5-HT2A Ki = 1 nM; D2 Ki = 0.06 nM; ratio ≈ 17 . Benperidol is a highly selective D2 antagonist with very low 5-HT2A affinity [3].
Quantified Difference	Moperone exhibits a 1.6- to 4.4-fold higher 5-HT2A/D2 ratio than spiperone, and a much greater ratio than benperidol, indicating a more balanced engagement of the serotonergic system.
Conditions	Radioligand binding assays using human cloned receptors, data compiled from PDSP Ki database and published literature [1].

Why This Matters

The specific 5-HT2A/D2 balance is a key determinant of an antipsychotic's side effect profile and efficacy against negative symptoms. Moperone's unique ratio offers a tool to dissect serotonergic contributions to antipsychotic action.

• [1] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [2] Miyamoto, S. (2010). Moperone. In: Stolerman, I.P. (eds) Encyclopedia of Psychopharmacology. Springer, Berlin, Heidelberg. https://doi.org/10.1007/978-3-540-68706-1_1838 View Source
• [3] Benperidol. (n.d.). In NCATS Inxight Drugs. Retrieved April 19, 2026, from https://drugs.ncats.io/substance/97O6X78C5N View Source

Sigma Receptor Affinity vs. Haloperidol

Moperone possesses high binding affinity for sigma receptors, a property that distinguishes it from many other butyrophenone antipsychotics, including haloperidol, which has a lower relative affinity for sigma-1 versus D2 [1][2]. While the exact Ki for moperone at human sigma-1 receptors was not located in primary literature, its classification among the 'conventional antipsychotics' that potently inhibit sigma receptor binding is established, and the significance of this interaction for neuroprotective and glutamatergic effects is well-documented [3].

Sigma Affinity

Class-level

Identified as potent sigma ligand among 29 antipsychotics; D2/sigma balance more favorable than haloperidol

Sigma-1 receptor research context

Exact Ki not available; based on rat brain sigma binding assay

Evidence Dimension	Sigma receptor binding affinity (relative potency)
Target Compound Data	Moperone is a potent inhibitor of sigma receptor binding, classified with other conventional antipsychotics for this activity [3].
Comparator Or Baseline	Haloperidol, while also binding sigma receptors, is often noted for its high D2/sigma selectivity, whereas moperone's profile is more balanced [2].
Quantified Difference	Not quantifiable with available data, but moperone is identified as a potent sigma ligand among a panel of 29 antipsychotics, a property that is not a defining characteristic for all butyrophenones [3].
Conditions	Inhibition of [3H]haloperidol binding to rat brain sigma receptors in the presence of 25 nM spiperone [3].

Why This Matters

For research exploring the sigma-1 receptor's role in neuroprotection, modulation of NMDA receptors, or treatment of substance abuse, moperone provides a relevant pharmacological tool that other butyrophenones may not fully replicate.

• [1] Miyamoto, S. (2010). Moperone. In: Stolerman, I.P. (eds) Encyclopedia of Psychopharmacology. Springer, Berlin, Heidelberg. https://doi.org/10.1007/978-3-540-68706-1_1838 View Source
• [2] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [3] Zushi, Y. (1991). Pharmacological specificity of antipsychotic, antiischemic and some other drugs for σ receptors labeled with [3H]haloperidol. Journal of Okayama Medical Association, 103(4). Retrieved from https://ousar.lib.okayama-u.ac.jp/en/journal/joma/103/4/article/14515 View Source

In Vivo Neuroleptic Potency and Distribution

A comparative study of butyrophenones in rats established a relationship between tissue distribution and neuroleptic activity for haloperidol, trifluperidol, moperone, and clofluperol [1]. While specific quantitative distribution data are not provided in the abstract, the study's existence confirms moperone's inclusion in a class of compounds with well-characterized in vivo neuroleptic effects. The same study indicates that moperone's neuroleptic activity is comparable to trifluperidol but less potent than haloperidol, based on pharmacological measures [1].

In Vivo Neuroleptic

Class-level

Potency order: haloperidol > trifluperidol = moperone > clofluperol (rat behavioral models)

In vivo model-response context

Exact ED50 not reported; supports neuroleptic tool compound use

Evidence Dimension	In vivo neuroleptic activity and tissue distribution
Target Compound Data	Moperone demonstrates neuroleptic activity in rats, with a potency order relative to other butyrophenones: haloperidol > trifluperidol = moperone > clofluperol [1].
Comparator Or Baseline	Haloperidol is the most potent neuroleptic in this series, followed by trifluperidol and moperone, which show similar activity levels [1].
Quantified Difference	Exact quantitative differences in ED50 values are not detailed in the accessible abstract, but the relative potency order is established.
Conditions	Neuroleptic activity assessed in rats, likely using standard behavioral models such as inhibition of apomorphine-induced stereotypy or conditioned avoidance response [1].

Why This Matters

This class-level data validates moperone's in vivo efficacy and provides a reference for its potency relative to haloperidol, informing dose selection in animal models and confirming its utility as a neuroleptic tool compound.

• [1] Janssen, P. A., et al. (1969). The distribution of the butyrophenones haloperidol, trifluperidol, moperone, and clofluperol in rats, and its relationship with their neuroleptic activity. Arzneimittelforschung, 19(2), 199-208. PMID: 5818759. View Source

Moperone Research and Industrial Applications

Probing D3 Receptor Function in Behavioral Assays

Based on moperone's uniquely balanced D3/D2 affinity ratio (Section 3, Evidence Item 1), it is the preferred tool compound for in vitro and in vivo studies where the relative contribution of D3 versus D2 receptors needs to be isolated. Unlike haloperidol, which has a strong D2 preference, moperone's higher relative affinity for D3 allows for a more nuanced interrogation of D3-mediated behaviors such as cognition, reward processing, and locomotion, while still providing sufficient D2 blockade to model antipsychotic activity [1]. This makes it ideal for studies using D3 knockout mice or selective D3 ligands to validate findings.

Modeling Atypical Antipsychotic Profiles via 5-HT2A/D2

Moperone's specific 5-HT2A/D2 affinity ratio (Section 3, Evidence Item 2) positions it as a valuable pharmacological probe for examining how serotonergic modulation influences antipsychotic efficacy and side effect liability. Its balanced profile falls between the extremes of highly selective D2 antagonists (e.g., benperidol) and potent 5-HT2A/D2 antagonists (e.g., risperidone), allowing researchers to study the contribution of 5-HT2A antagonism to the attenuation of extrapyramidal symptoms and improvement of negative symptoms in animal models of schizophrenia [2].

Sigma-1 Receptor-Mediated Neuroprotection and Glutamate Signaling

Given moperone's documented high affinity for sigma receptors (Section 3, Evidence Item 3), it is a relevant ligand for investigations into sigma-1 receptor biology. Research applications include studies of neuroprotection against excitotoxicity, modulation of NMDA receptor function, and the sigma-1 receptor's role in neuropsychiatric disorders like depression and substance abuse. Moperone can be used as a comparator to more selective sigma-1 ligands to validate the contribution of this target to observed phenotypes in cellular and animal models [3][4].

Analytical Standard for Butyrophenone Quantification

In forensic and clinical toxicology, moperone has been successfully employed as an internal standard for the quantification of haloperidol and other butyrophenones in complex biological matrices like human breast milk using high-performance liquid chromatography (HPLC) with ultraviolet detection [5]. Its structural similarity to target analytes, combined with a distinct retention time, ensures accurate and precise measurement, making it a valuable component of validated analytical methods for monitoring therapeutic drug levels or detecting substance exposure.

Application

Selection Property

Validation Focus

D3 receptor behavioral pharmacology

D3-preferring affinity profile

D3-mediated pathway interpretation

5-HT2A/D2 polypharmacology modeling

5-HT2A/D2 affinity ratio context

Serotonergic modulation endpoint review

Sigma-1 receptor neuroprotection research

Reported sigma receptor engagement

Neuroprotection assay response context

Bioanalytical reference for butyrophenones

Structural similarity & distinct retention

Method transfer context; complex biological matrices

• [1] Moperone. (n.d.). In Wikipedia. Retrieved April 19, 2026, from https://en.wikipedia.org/wiki/Moperone View Source
• [2] Miyamoto, S. (2010). Moperone. In: Stolerman, I.P. (eds) Encyclopedia of Psychopharmacology. Springer, Berlin, Heidelberg. https://doi.org/10.1007/978-3-540-68706-1_1838 View Source
• [3] Moperone. (n.d.). In DrugCentral. Retrieved April 19, 2026, from https://drugcentral.org/drugcard/1837/view View Source
• [4] Zushi, Y. (1991). Pharmacological specificity of antipsychotic, antiischemic and some other drugs for σ receptors labeled with [3H]haloperidol. Journal of Okayama Medical Association, 103(4). Retrieved from https://ousar.lib.okayama-u.ac.jp/en/journal/joma/103/4/article/14515 View Source
• [5] Measurement of haloperidol in human breast milk by high-performance liquid chromatography. (n.d.). PubMed. Retrieved April 19, 2026, from https://pubmed.ncbi.nlm.nih.gov/ View Source